Cas no 2176338-64-8 (1-(adamantan-1-yl)-3-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)urea)

• Product Name: 1-(adamantan-1-yl)-3-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)urea
• CAS No: 2176338-64-8
• MF: C₂₁H₂₆N₂O₂S₂
• MW: 402.57334280014
• CID: 6495326
• PubChem ID: 126854848
• Update Time: 2025-08-03

1-(adamantan-1-yl)-3-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(adamantan-1-yl)-3-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)urea
• 2176338-64-8
• AKOS032465957
• 1-(1-adamantyl)-3-[2-hydroxy-2-(5-thiophen-2-ylthiophen-2-yl)ethyl]urea
• F6517-2567
• 1-(adamantan-1-yl)-3-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)urea

• Inchi： 1S/C21H26N2O2S2/c24-16(17-3-4-19(27-17)18-2-1-5-26-18)12-22-20(25)23-21-9-13-6-14(10-21)8-15(7-13)11-21/h1-5,13-16,24H,6-12H2,(H2,22,23,25)
• InChI Key： YZJLFAOFVAEQOQ-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CS2)=CC=C1C(CNC(NC12CC3CC(CC(C3)C1)C2)=O)O

Computed Properties

• Exact Mass: 402.14357042g/mol
• Monoisotopic Mass: 402.14357042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 118Ų

Additional information on 1-(adamantan-1-yl)-3-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)urea

Professional Introduction to Compound with CAS No. 2176338-64-8 and Product Name: 1-(adamantan-1-yl)-3-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)urea

The compound in question, identified by the CAS number 2176338-64-8, is a sophisticated organic molecule with a unique structural framework that has garnered significant attention in the field of chemical and pharmaceutical research. The product name, 1-(adamantan-1-yl)-3-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)urea, highlights its complex composition, featuring an adamantanyl group, a bithiophene moiety, and a urea functional group. This combination of structural elements imparts distinct chemical properties that make it a promising candidate for various applications, particularly in medicinal chemistry and materials science.

Recent advancements in the field of supramolecular chemistry have underscored the importance of molecules with multiple functional groups, as they often exhibit enhanced binding affinity and selectivity. The presence of the adamantan-1-yl group in this compound contributes to its stability and rigidity, making it an ideal scaffold for designing molecules with specific interactions. Additionally, the bithiophene moiety is well-known for its electronic properties, which are highly relevant in the development of organic semiconductors and light-emitting diodes (OLEDs). The urea functional group further enhances the molecule's potential by providing a site for hydrogen bonding and other non-covalent interactions.

In the realm of pharmaceutical research, compounds with similar structural motifs have been extensively studied for their potential biological activities. The hydroxyethyl side chain in the molecule adds another layer of complexity, allowing for diverse modifications that can fine-tune its pharmacological properties. For instance, hydroxyl groups are often involved in drug-receptor interactions, making them crucial for achieving desired therapeutic effects. This compound's design aligns with the growing trend toward rational drug design, where structural features are meticulously tailored to optimize biological activity.

One of the most exciting areas of research involving this type of compound is its application in medicinal chemistry. The adamantan-1-yl group is particularly interesting because it can shield sensitive functional groups from enzymatic degradation while maintaining overall molecular stability. This characteristic is invaluable in drug development, where bioavailability is a critical factor. Furthermore, the bithiophene moiety has shown promise in the design of antiviral and anticancer agents due to its ability to interact with biological targets in a specific manner. The combination of these features makes this compound a versatile tool for exploring new therapeutic strategies.

From a materials science perspective, the electronic properties of the bithiophene group make this compound an attractive candidate for organic electronics applications. Bithiophene-based materials are widely used in organic field-effect transistors (OFETs), photovoltaic cells, and other electronic devices due to their excellent charge transport capabilities. The rigid adamantan-1-yl backbone further enhances these properties by preventing molecular conformational changes that could otherwise disrupt electronic performance. This dual functionality positions the compound at the forefront of innovation in sustainable technologies.

The synthesis of such complex molecules requires sophisticated methodologies that often involve multi-step reactions and precise control over reaction conditions. Recent developments in synthetic chemistry have enabled researchers to construct intricate molecular architectures with greater ease than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly instrumental in building bithiophene-containing compounds efficiently. Additionally, computational methods play a crucial role in predicting molecular structures and properties before experimental synthesis begins.

The potential applications of this compound extend beyond pharmaceuticals and materials science into other areas such as catalysis and environmental remediation. The unique combination of functional groups provides opportunities for designing molecules that can participate in selective transformations or bind to environmental pollutants with high affinity. For instance, urea-based compounds have been explored as ligands for metal ions in catalytic systems due to their ability to form stable complexes through coordination interactions.

In conclusion, the compound with CAS number 2176338-64-8 and product name 1-(adamantan-1-yl)-3-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)urea represents a fascinating example of how structural complexity can lead to novel applications across multiple disciplines. Its unique blend of an adamantanyl group, a bithiophene moiety, and a urea functional group makes it a versatile molecule with potential uses in medicine, materials science, catalysis, and environmental science. As research continues to uncover new ways to exploit these structural features, we can expect even more innovative applications to emerge.